Cas no 873932-51-5 (1,3-DITHIOLE-4-CARBOXYLIC ACID, 2-THIOXO-5-(TRIFLUOROMETHYL)-, METHYL ESTER)

• Product Name: 1,3-DITHIOLE-4-CARBOXYLIC ACID, 2-THIOXO-5-(TRIFLUOROMETHYL)-, METHYL ESTER
• CAS No: 873932-51-5
• MF: C₆H₃F₃O₂S₃
• MW: 260.27702832222
• CID: 3190788
• Update Time: 2025-03-14

1,3-DITHIOLE-4-CARBOXYLIC ACID, 2-THIOXO-5-(TRIFLUOROMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,3-DITHIOLE-4-CARBOXYLIC ACID, 2-THIOXO-5-(TRIFLUOROMETHYL)-, METHYL ESTER

• Inchi： 1S/C6H3F3O2S3/c1-11-4(10)2-3(6(7,8)9)14-5(12)13-2/h1H3
• InChI Key： XLJZHMCKIOAQRI-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=C(C(OC)=O)SC1=S

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Melting Point: 33 °C(Solv: methanol (67-56-1))
• Boiling Point: 259.7±50.0 °C(Predicted)